Cas no 20844-48-8 (Azido-Peg2-T-Butyl Ester)

• Product Name: Azido-Peg2-T-Butyl Ester
• CAS No: 20844-48-8
• MF: C₁₄H₉N₃O₃
• MW: 267.239562749863
• MDL: MFCD00426946
• CID: 856568
• PubChem ID: 7038587
• Update Time: 2025-06-09

Azido-Peg2-T-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-(3-Nitrophenyl)-5-phenyl-1,2,4-oxadiazole
• 3-(3-Nitro-phenyl)-5-phenyl-[1,2,4]oxadiazol
• 3-(3-nitro-phenyl)-5-phenyl-[1,2,4]oxadiazole
• 5-Phenyl-3-<3-nitro-phenyl>-1.2.4-oxdiazol
• 1,2,4-Oxadiazole, 3-(3-nitrophenyl)-5-phenyl-
• AKOS003816272
• AKOS040744730
• BS-22040
• MFCD00426946
• DTXSID50427546
• 20844-48-8
• CS-0254678
• Azido-Peg2-T-Butyl Ester

• MDL： MFCD00426946
• Inchi： 1S/C14H9N3O3/c18-17(19)12-8-4-7-11(9-12)13-15-14(20-16-13)10-5-2-1-3-6-10/h1-9H
• InChI Key： MEANKDBJCLROEM-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC(C2C=CC=C(C=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 267.06400
• Monoisotopic Mass: 267.06439116 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 267.24
• XLogP3: 3.3
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.74000
• LogP: 3.83500

Additional information on Azido-Peg2-T-Butyl Ester

Azido-Peg2-T-Butyl Ester (CAS No. 20844-48-8): A Versatile Building Block in Chemical and Biological Research

Azido-Peg2-T-Butyl Ester (CAS No. 20844-48-8) is a highly versatile reagent that has gained significant attention in recent years due to its unique chemical properties and broad applications in chemical and biological research. This compound, also known as Tert-butyl 2-(azidomethoxy)ethyl carbonate, is a member of the azide-functionalized polyethylene glycol (PEG) derivatives, which are widely used in various fields, including drug delivery, bioconjugation, and materials science.

The structure of Azido-Peg2-T-Butyl Ester consists of a tert-butyl ester group, a PEG linker, and an azide functional group. The tert-butyl ester provides stability and ease of handling, while the PEG linker offers solubility and biocompatibility. The azide functional group is particularly valuable for its reactivity in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC). These reactions are highly efficient and selective, making them ideal for conjugating biomolecules, such as proteins, peptides, and nucleic acids.

One of the key applications of Azido-Peg2-T-Butyl Ester is in the field of drug delivery. PEGylation, the process of attaching PEG chains to therapeutic molecules, has been shown to improve the pharmacokinetic properties of drugs by increasing their solubility, reducing their immunogenicity, and extending their circulation time in the bloodstream. The azide functional group in Azido-Peg2-T-Butyl Ester allows for precise control over the conjugation process, enabling the creation of targeted drug delivery systems with enhanced efficacy and reduced side effects.

In addition to drug delivery, Azido-Peg2-T-Butyl Ester is also used in bioconjugation studies. Bioconjugation involves the covalent attachment of functional groups to biomolecules to modify their properties or create new functionalities. The azide group in Azido-Peg2-T-Butyl Ester can be selectively reacted with alkynes or strained cyclooctynes to form stable triazole linkages. This approach has been utilized to label proteins with fluorescent dyes, attach targeting ligands to antibodies, and create multifunctional nanoparticles for diagnostic and therapeutic applications.

Recent research has highlighted the potential of Azido-Peg2-T-Butyl Ester in materials science. For example, a study published in the Journal of Materials Chemistry B demonstrated that PEG-based azides can be used to create hydrogels with tunable mechanical properties and biocompatibility. These hydrogels have applications in tissue engineering, where they can serve as scaffolds for cell growth and tissue regeneration. The ability to functionalize these materials with azide groups allows for further modification and optimization of their properties.

The versatility of Azido-Peg2-T-Butyl Ester extends to its use in chemical biology research. In a study published in Chemical Science, researchers utilized PEG-based azides to investigate protein-protein interactions using proximity-dependent biotinylation techniques. By conjugating azide-functionalized PEGs to proteins of interest, they were able to identify novel protein interaction partners and gain insights into cellular signaling pathways. This approach has significant implications for understanding disease mechanisms and developing targeted therapies.

Safety considerations are an important aspect when working with any chemical compound. While Azido-Peg2-T-Butyl Ester is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to minimize risks. This includes wearing appropriate personal protective equipment (PPE), working in a well-ventilated area, and properly disposing of waste materials.

In conclusion, Azido-Peg2-T-Butyl Ester (CAS No. 20844-48-8) is a valuable reagent that offers a wide range of applications in chemical and biological research. Its unique combination of stability, solubility, and reactivity makes it an ideal choice for drug delivery systems, bioconjugation studies, materials science applications, and chemical biology research. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for various fields.